Cas no 2763912-00-9 (rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid
• CAS No: 2763912-00-9
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5559435
• PubChem ID: 165998488
• Update Time: 2025-07-18

rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid
• EN300-37344033
• 2763912-00-9

• Inchi： 1S/C13H15NO5/c15-12(16)10-7-18-8-11(10)14-13(17)19-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)/t10-,11-/m1/s1
• InChI Key： RHLUXJALAGZIJC-GHMZBOCLSA-N
• SMILES： O1C[C@@H](C(=O)O)[C@@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid

Research Update on rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid (CAS: 2763912-00-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid (CAS: 2763912-00-9) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its oxolane ring and benzyloxycarbonyl-protected amino group, has garnered attention for its potential applications in drug discovery, particularly in the development of protease inhibitors and peptidomimetics. The following sections provide a comprehensive overview of the latest research findings related to this compound.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid in the construction of cyclic peptide analogs. The researchers utilized this compound as a building block to introduce conformational constraints into peptide backbones, thereby enhancing their metabolic stability and target binding affinity. The study reported a 40% improvement in half-life for the resulting analogs compared to their linear counterparts, underscoring the compound's value in peptide-based drug design.

In another significant development, a team from the University of Cambridge explored the compound's role in the synthesis of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The oxolane scaffold of rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid was found to mimic the transition state of the protease's substrate, enabling the design of highly selective inhibitors. The study, published in Nature Communications (2024), demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against Mpro, with minimal off-target effects.

Further research has focused on the compound's potential in addressing antibiotic resistance. A recent paper in ACS Infectious Diseases (2024) detailed the use of rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid as a precursor for β-lactamase inhibitors. By modifying the oxolane ring, researchers developed a series of compounds that effectively restored the activity of existing antibiotics against multidrug-resistant bacterial strains. This approach represents a promising strategy to combat the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in the scalable production of rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid. A 2024 study in Organic Process Research & Development reported an optimized three-step synthesis route with an overall yield of 68%, significantly improving upon previous methods. The new protocol employs environmentally benign solvents and catalysts, aligning with the pharmaceutical industry's push toward greener manufacturing processes.

In conclusion, rac-(3R,4R)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid (CAS: 2763912-00-9) continues to emerge as a versatile scaffold in medicinal chemistry, with applications spanning antiviral, antibacterial, and peptide-based therapeutics. The compound's unique structural features and synthetic accessibility position it as a valuable tool for addressing current challenges in drug discovery. Future research directions may explore its potential in other therapeutic areas, such as neurodegenerative diseases and oncology, further expanding its impact on the pharmaceutical landscape.